Cas no 10463-84-0 (1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-)

1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)- structure
10463-84-0 structure
Product Name:1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
CAS No:10463-84-0
MF:C17H15O7
MW:331.296805620193
CID:118620
PubChem ID:159287
Update Time:2025-04-18

1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
    • 2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3,5,7-triol
    • malvidin
    • 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenium
    • 3',5'-Dimethoxy-3,4',5,7-tetrahydroxyflavylium acid anion
    • Benzopyrylium, 3 5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
    • Benzopyrylium, 3 5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, acid anion
    • BRN 1691742
    • Flavylium, 3,4',5,7-tetrahydroxy-3',5'-dimethoxy-, acid anion
    • C065861
    • 3,5,7,4'-Tetrahydroxy-3',5'-dimethoxyflavylium
    • CHEMBL255753
    • C08716
    • Q137220
    • CHEBI:6674
    • 10463-84-0
    • SCHEMBL21739
    • LMPK12010004
    • BDBM50347138
    • DTXSID30146622
    • NS00003033
    • .malvidin
    • Inchi: 1S/C17H14O7/c1-22-14-3-8(4-15(23-2)16(14)21)17-12(20)7-10-11(19)5-9(18)6-13(10)24-17/h3-7H,1-2H3,(H3-,18,19,20,21)/p+1
    • InChI Key: KZMACGJDUUWFCH-UHFFFAOYSA-O
    • SMILES: [O+]1C2C=C(C=C(C=2C=C(C=1C1C=C(C(=C(C=1)OC)O)OC)O)O)O

Computed Properties

  • Exact Mass: 331.08175
  • Monoisotopic Mass: 331.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 110.68
  • LogP: 3.22050

1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)- Related Literature

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